Cas no 1227918-06-0 (4-Bromo-2-fluoro-6-hydroxybenzonitrile)

• Product Name: 4-Bromo-2-fluoro-6-hydroxybenzonitrile
• CAS No: 1227918-06-0
• MF: C₇H₃BrFNO
• MW: 216.007224321365
• MDL: MFCD28291984
• CID: 4579247
• PubChem ID: 58504630
• Update Time: 2024-11-04

4-Bromo-2-fluoro-6-hydroxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-fluoro-6-hydroxybenzonitrile
• CL9405
• AS-46333
• MFCD28291984
• AKOS027290748
• 1227918-06-0
• CS-0369457
• ARDAEBQYIBXEMA-UHFFFAOYSA-N
• SCHEMBL1317673
• 4-Bromo-2-fluoro-6-hydroxybenzonitrile

• MDL： MFCD28291984
• Inchi： 1S/C7H3BrFNO/c8-4-1-6(9)5(3-10)7(11)2-4/h1-2,11H
• InChI Key： ARDAEBQYIBXEMA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C#N)=C(C=1)O)F

Computed Properties

• Exact Mass: 214.93820g/mol
• Monoisotopic Mass: 214.93820g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles